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Compound of Interest

Compound Name: Methyl 6-hydroxyhexanoate

Cat. No.: B1587270

Application Notes and Protocols: Methyl 6-
hydroxyhexanoate in Cosmetics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 6-hydroxyhexanoate (CAS No. 4547-43-7) is a chemical compound with potential
applications in the cosmetics industry as a fragrance ingredient, as well as for its emollient and
moisturizing properties.[1][2][3] This document provides detailed application notes and
experimental protocols for the evaluation of Methyl 6-hydroxyhexanoate for its use in
cosmetic formulations. It is intended to guide researchers and formulation scientists in
assessing its safety and efficacy.

Disclaimer: The information provided herein is for research and development purposes only.
The use of Methyl 6-hydroxyhexanoate in cosmetic products should be preceded by a
thorough, product-specific safety and efficacy evaluation in compliance with all applicable
regulations.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Methyl 6-hydroxyhexanoate is
presented in Table 1.
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Property Value Reference
CAS Number 4547-43-7 [4]
Molecular Formula C7H1403
Molecular Weight 146.18 g/mol
Colorless to light yellow, clear
Appearance -
liquid
Fruity, reminiscent of
Odor raspberry, strawberry, and [1]
peach
) ) 40-42 °C (for crystalline solid
Melting Point [4]
form)
Poorly soluble in water;
N moderately soluble in organic
Solubility ] [4]
solvents like ethyl acetate and
tetrahydrofuran.
Store in a sealed container at
room temperature, away from
Storage heat and direct sunlight. For [4]

long-term storage, freezing at

-20°C is recommended.

Applications in Cosmetics

Methyl 6-hydroxyhexanoate is primarily considered for the following applications in cosmetic

formulations:

e Fragrance Ingredient: It possesses a pleasant fruity aroma and can be used to impart or

mask odors in a variety of cosmetic products.[1][2]

o Emollient and Moisturizer: Its chemical structure suggests potential emollient and

moisturizing properties, which can help improve skin texture and hydration.[1]
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e Spreading Agent: It may act as a spreading agent, facilitating the even application of other
active ingredients onto the skin.[1]

Quantitative Data

There is a lack of publicly available, specific quantitative data on the typical use concentrations
of Methyl 6-hydroxyhexanoate in different cosmetic products. While some sources suggest its
use, others, such as "The Good Scents Company,” state it is "not for fragrance use," indicating
conflicting information. Researchers should determine the optimal and safe concentration for
their specific formulation through rigorous testing.

General guidance for fragrance ingredients in cosmetics can be found in the International
Fragrance Association (IFRA) standards. Although a specific standard for Methyl 6-
hydroxyhexanoate was not identified, the IFRA provides a framework for the safe use of
fragrance materials.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the safety and
efficacy of Methyl 6-hydroxyhexanoate as a cosmetic ingredient.

Quantification of Methyl 6-hydroxyhexanoate in a
Cosmetic Formulation

This protocol outlines a general method for the quantification of Methyl 6-hydroxyhexanoate
in a cosmetic matrix using Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To determine the concentration of Methyl 6-hydroxyhexanoate in a finished
cosmetic product.

Materials:
e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)
o Weak polar capillary column (e.g., CP-Sil-5CB)

o Methanol (extraction solvent)

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://d3t14p1xronwr0.cloudfront.net/docs/standards/IFRA_STD_044.pdf
https://www.benchchem.com/product/b1587270?utm_src=pdf-body
https://www.benchchem.com/product/b1587270?utm_src=pdf-body
https://www.benchchem.com/product/b1587270?utm_src=pdf-body
https://www.benchchem.com/product/b1587270?utm_src=pdf-body
https://www.benchchem.com/product/b1587270?utm_src=pdf-body
https://www.benchchem.com/product/b1587270?utm_src=pdf-body
https://www.benchchem.com/product/b1587270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Methyl 6-hydroxyhexanoate standard

Internal standard (e.g., a compound not present in the sample with similar chemical
properties)

Volumetric flasks, pipettes, and vials

Centrifuge
Procedure:

o Standard Preparation: Prepare a stock solution of Methyl 6-hydroxyhexanoate in methanol.
From the stock solution, prepare a series of calibration standards at different concentrations.
Add a constant amount of the internal standard to each calibration standard.

e Sample Preparation:

[e]

Accurately weigh a known amount of the cosmetic product into a centrifuge tube.

Add a known volume of methanol to the tube.

o

[¢]

Vortex or sonicate the mixture to extract Methyl 6-hydroxyhexanoate into the solvent.

[¢]

Centrifuge the mixture to separate any solid matrix components.

[e]

Transfer the supernatant to a clean vial.

Add the same constant amount of the internal standard as in the calibration standards.

o

e GC-MS Analysis:

o Inject a known volume of the prepared sample and each calibration standard into the GC-
MS system.

o The GC oven temperature program should be optimized to achieve good separation of
Methyl 6-hydroxyhexanoate from other components in the cosmetic matrix.
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o The mass spectrometer should be operated in Selected lon Monitoring (SIM) mode for
enhanced sensitivity and selectivity, monitoring characteristic ions of Methyl 6-
hydroxyhexanoate and the internal standard.

e Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of Methyl 6-
hydroxyhexanoate to the peak area of the internal standard against the concentration of
the calibration standards.

o Determine the concentration of Methyl 6-hydroxyhexanoate in the sample by using the
peak area ratio from the sample and the calibration curve.

Diagram: GC-MS Quantification Workflow
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Caption: Workflow for quantifying Methyl 6-hydroxyhexanoate in cosmetics.

Assessment of Skin Irritation Potential

The following protocol describes an in vitro skin irritation test using a reconstructed human
epidermis (RhE) model, based on the principles of OECD Test Guideline 439.

Objective: To assess the potential of Methyl 6-hydroxyhexanoate to cause skin irritation.

Materials:
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» Reconstructed human epidermis (RhE) tissue models (e.g., EpiDerm™, EpiSkin™)
o Assay medium provided by the tissue model manufacturer

e Methyl 6-hydroxyhexanoate

» Positive control (e.g., 5% Sodium Dodecyl Sulfate)

» Negative control (e.g., Phosphate-Buffered Saline)

o MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
 |sopropanol or other suitable solvent for formazan extraction

o Multi-well plates

e Spectrophotometer

Procedure:

o Tissue Preparation: Upon receipt, place the RhE tissue inserts into multi-well plates
containing pre-warmed assay medium and equilibrate in a humidified incubator (37°C, 5%
CO2).

o Test Substance Application:

o Remove the assay medium and apply a known amount of neat or diluted Methyl 6-
hydroxyhexanoate directly onto the surface of the RhE tissue.

o Similarly, apply the positive and negative controls to separate tissue inserts.
 Incubation: Incubate the treated tissues for a defined period (e.g., 60 minutes).

» Rinsing: After incubation, thoroughly rinse the tissues with a buffered saline solution to
remove the test substance.

o Post-incubation: Transfer the tissues to fresh assay medium and incubate for a further period
(e.g., 42 hours).
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 Viability Assessment (MTT Assay):

o Transfer the tissues to a solution of MTT and incubate for approximately 3 hours. Viable
cells will reduce the yellow MTT to a purple formazan precipitate.

o Extract the formazan from the tissues using a solvent (e.g., isopropanol).

o Measure the optical density (OD) of the extracted formazan solution using a
spectrophotometer.

o Data Analysis:

o Calculate the percentage of cell viability for each treated tissue relative to the negative
control.

o Areduction in cell viability below a certain threshold (typically 50%) is indicative of skin
irritation potential.

Diagram: In Vitro Skin Irritation Test Workflow
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Caption: Workflow for assessing skin irritation potential using an RhE model.
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Evaluation of Moisturizing Efficacy

This protocol outlines a human clinical study to evaluate the moisturizing efficacy of a cosmetic
formulation containing Methyl 6-hydroxyhexanoate using the capacitance method.

Objective: To assess the ability of a formulation containing Methyl 6-hydroxyhexanoate to
increase skin hydration.

Materials:

o Corneometer® or similar device for measuring skin capacitance

o Test formulation containing Methyl 6-hydroxyhexanoate

e Placebo/control formulation (without Methyl 6-hydroxyhexanoate)
o Standardized skin cleansers

e Environmental control room (constant temperature and humidity)

e Human volunteers with dry skin on their forearms

Procedure:

e Volunteer Recruitment and Acclimatization:

o Recruit a panel of volunteers (typically 20-30 subjects) with self-perceived or
instrumentally confirmed dry skin on their forearms.

o Subjects should avoid using moisturizers on their test sites for a specified period before
the study.

o On the day of the study, subjects should acclimatize in an environmentally controlled room
for at least 30 minutes before measurements are taken.

¢ Baseline Measurements:

o Define test areas on the volar aspect of each forearm.
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o Take baseline skin capacitance measurements from each test area using the
Corneometer®.

e Product Application:

o Apply a standardized amount of the test formulation and the control formulation to the
designated test areas. One area may be left untreated as a negative control.

o Post-application Measurements:

o At specified time points (e.g., 1, 2, 4, 6, and 8 hours) after product application, take further
skin capacitance measurements from each test area.

o Data Analysis:
o Calculate the change in skin hydration from baseline for each test area at each time point.

o Statistically compare the hydration effects of the test formulation to the control formulation
and the untreated site using appropriate statistical tests (e.g., paired t-test or ANOVA).

Diagram: Moisturizing Efficacy Study Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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